Cas no 1323538-17-5 (6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride)

6-Ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride is a quinoline-based organic compound with potential applications in pharmaceutical and chemical research. Its structure features an ethoxy substituent at the 6-position and an ethylphenylamino group at the 4-position, contributing to its unique reactivity and binding properties. The hydrochloride salt form enhances solubility and stability, making it suitable for experimental use. This compound may serve as an intermediate in the synthesis of biologically active molecules or as a scaffold for drug discovery. Its well-defined molecular structure allows for precise modifications, supporting investigations into structure-activity relationships. The compound is typically handled under controlled conditions due to its reactive functional groups.

6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride structure

1323538-17-5 structure

Product Name:6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride

CAS No:1323538-17-5

MF:C₂₀H₂₀ClN₃O

MW:353.845303535461

CID:5398021

Update Time:2025-05-22

6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Quinolinecarbonitrile, 6-ethoxy-4-[(3-ethylphenyl)amino]-, hydrochloride (1:1)
- 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride
- Inchi： 1S/C20H19N3O.ClH/c1-3-14-6-5-7-16(10-14)23-20-15(12-21)13-22-19-9-8-17(24-4-2)11-18(19)20;/h5-11,13H,3-4H2,1-2H3,(H,22,23);1H
- InChI Key： QIQKDWXDZWPPSZ-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(OCC)=CC=2)C(NC2=CC=CC(CC)=C2)=C(C#N)C=1.[H]Cl

6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-2696-2μmol	6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride	1323538-17-5	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-2696-5μmol	6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride	1323538-17-5	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-2696-1mg	6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride	1323538-17-5	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-2696-2mg	6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride	1323538-17-5	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-2696-3mg	6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride	1323538-17-5	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-2696-4mg	6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride	1323538-17-5	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-2696-5mg	6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride	1323538-17-5	90%+	5mg	$69.0	2023-04-26

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Additional information on 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride

Comprehensive Overview of 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride (CAS No. 1323538-17-5)

6-Ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride (CAS No. 1323538-17-5) is a synthetic organic compound belonging to the quinoline derivatives family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The hydrochloride salt form enhances its solubility, making it more suitable for various experimental and formulation purposes. Researchers are particularly interested in its molecular interactions and biological activity, which are critical for drug discovery and development.

In recent years, the demand for quinoline-based compounds has surged, driven by their versatility in medicinal chemistry. 6-Ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride stands out due to its ethoxy and cyano functional groups, which contribute to its stability and reactivity. These features make it a promising candidate for targeting specific enzyme pathways or receptor sites. The compound's CAS No. 1323538-17-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most discussed topics in modern pharmacology is the search for small-molecule inhibitors with high selectivity and minimal side effects. 6-Ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride aligns with this trend, as its quinoline core is known to interact with various biological targets. Researchers are exploring its potential in cancer therapy, anti-inflammatory applications, and even neurodegenerative disease research. The compound's ethylphenylamino moiety further enhances its binding affinity, making it a subject of intense study in drug design.

The synthesis and characterization of 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride involve advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for reproducible results in preclinical studies. The hydrochloride salt form also simplifies its handling and storage, addressing common challenges in compound management.

From an SEO perspective, keywords like "quinoline derivatives in drug discovery", "CAS 1323538-17-5 applications", and "small-molecule inhibitors synthesis" are highly relevant to this compound. These terms reflect the interests of researchers and industry professionals seeking cutting-edge information. Additionally, the compound's potential role in personalized medicine and targeted therapy aligns with current healthcare trends, further boosting its visibility in scientific literature and online searches.

In conclusion, 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-3-carbonitrile hydrochloride (CAS No. 1323538-17-5) represents a fascinating area of research with broad implications for pharmaceutical development. Its unique chemical properties and potential therapeutic applications make it a valuable subject for ongoing studies. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in innovative drug design and biomedical research.